Cas no 1197886-48-8 (N-1-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)ethylcyclopropanamine Hydrochloride)

• Product Name: N-1-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)ethylcyclopropanamine Hydrochloride
• CAS No: 1197886-48-8
• MF: C₁₄H₂₀ClNO₂
• MW: 269.76710319519
• CID: 5734814
• PubChem ID: 45792182
• Update Time: 2025-06-08

N-1-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)ethylcyclopropanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z234893905
• N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]cyclopropanaminehydrochloride
• N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]cyclopropanamine;hydrochloride
• N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethyl]cyclopropanamine hydrochloride
• 1197886-48-8
• EN300-53571
• N-1-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)ethylcyclopropanamine Hydrochloride

• Inchi： 1S/C14H19NO2.ClH/c1-10(15-12-4-5-12)11-3-6-13-14(9-11)17-8-2-7-16-13;/h3,6,9-10,12,15H,2,4-5,7-8H2,1H3;1H
• InChI Key： WUOCBGPJWWJKLG-UHFFFAOYSA-N
• SMILES： Cl.O1CCCOC2=CC=C(C=C12)C(C)NC1CC1

Computed Properties

• Exact Mass: 269.1182566g/mol
• Monoisotopic Mass: 269.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

N-1-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)ethylcyclopropanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on N-1-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)ethylcyclopropanamine Hydrochloride

Comprehensive Overview of N-1-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)ethylcyclopropanamine Hydrochloride (CAS No. 1197886-48-8)

N-1-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)ethylcyclopropanamine Hydrochloride (CAS No. 1197886-48-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzodioxepin and cyclopropanamine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to binding affinity and selectivity in biological systems.

The benzodioxepin core is a notable scaffold in medicinal chemistry, frequently associated with central nervous system (CNS) activity. Coupled with the cyclopropanamine group, this compound exhibits a balanced lipophilicity and molecular rigidity, making it a candidate for optimizing pharmacokinetic properties. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability in preclinical studies. The CAS registry number 1197886-48-8 ensures precise identification across scientific databases, facilitating collaborative research.

Recent trends highlight growing interest in small-molecule modulators targeting G-protein-coupled receptors (GPCRs) and neurotransmitter transporters. N-1-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)ethylcyclopropanamine Hydrochloride aligns with these explorations, as its structure suggests potential interactions with serotonergic or adrenergic systems. Such hypotheses are bolstered by computational modeling and in vitro assays, though further validation is required. This compound’s relevance is amplified by the rising demand for novel therapeutic agents addressing neurological and psychiatric conditions.

Synthetic routes to 1197886-48-8 typically involve multi-step organic transformations, including cyclopropanation and reductive amination. Analytical techniques like HPLC, NMR, and mass spectrometry confirm its purity and structural integrity. Stability studies under varying pH and temperature conditions are essential for assessing its suitability in formulation development. Researchers also prioritize structure-activity relationship (SAR) studies to refine its pharmacological profile.

From an SEO perspective, queries such as "benzodioxepin derivatives uses" or "cyclopropanamine hydrochloride applications" reflect user curiosity about this compound’s utility. Addressing these, the compound’s potential extends to preclinical drug candidates, with some studies investigating its role in modulating receptor signaling pathways. However, no clinical trials have been reported to date, emphasizing its current status as a research-grade material.

Environmental and safety assessments of N-1-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)ethylcyclopropanamine Hydrochloride adhere to standard laboratory protocols. Proper handling, including PPE and ventilation, is recommended during experimentation. Regulatory compliance ensures its use aligns with global chemical safety guidelines, avoiding any hazardous classifications.

In summary, CAS No. 1197886-48-8 represents a promising scaffold for medicinal chemistry innovations. Its hybrid structure bridges aromatic and aliphatic functionalities, offering versatility in design. As the scientific community advances toward precision medicine, compounds like this may unlock new avenues for targeted therapies. Ongoing research will clarify its mechanistic nuances and therapeutic potential.